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Compound of Interest

Compound Name: Berberastine

Cat. No.: B1212728 Get Quote

Berberine is a quaternary ammonium salt from the protoberberine group of benzylisoquinoline

alkaloids. It is found in the roots, rhizomes, and stem bark of various plants, including Berberis

(e.g., barberry), Coptis chinensis (goldthread), and Hydrastis canadensis (goldenseal). Its

vibrant yellow color led to its historical use as a dye, while its bitter taste and medicinal

properties have secured its place in traditional Chinese, Ayurvedic, and Native American

medicine for centuries.

Early Discovery and Isolation
The isolation of berberine as a distinct chemical entity marks its entry into modern science.

1837: Chevalier and Pelletan are credited with the initial isolation of a bitter, yellow

substance from the bark of Xanthoxylum clava-herculis (prickly ash).

1888: The correct empirical formula for berberine (C₂₀H₁₈NO₄⁺) was established.

1910: The structural elucidation of berberine was a significant milestone, paving the way for

understanding its chemical properties and, eventually, its synthesis.

Key Experimental Protocols
The study of berberine involves a range of established experimental protocols, from its

extraction to its analysis in biological systems.

Protocol for Extraction of Berberine from Coptis
chinensis
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This protocol outlines a standard method for isolating berberine from one of its most common

botanical sources.

Preparation: 100g of dried, powdered Coptis chinensis rhizomes are placed in a Soxhlet

apparatus.

Extraction: The powder is subjected to continuous extraction with methanol (800 mL) for a

period of 12 hours.

Solvent Removal: The methanol extract is concentrated under reduced pressure using a

rotary evaporator to yield a crude residue.

Acid-Base Purification: The residue is dissolved in a 2% hydrochloric acid solution (200 mL)

and filtered to remove insoluble materials.

Precipitation: The acidic solution is basified by the slow addition of a 10% sodium hydroxide

solution until a pH of approximately 9-10 is reached. This causes the crude berberine base to

precipitate.

Crystallization: The precipitate is collected by filtration, washed with cold distilled water, and

then recrystallized from an ethanol-water mixture to yield purified berberine crystals.

Analysis: The purity of the final product is assessed using High-Performance Liquid

Chromatography (HPLC) and confirmed by mass spectrometry and NMR spectroscopy.

Protocol for In-Vitro AMPK Activation Assay
Berberine is a well-known activator of AMP-activated protein kinase (AMPK), a key regulator of

cellular energy metabolism.

Cell Culture: C2C12 myoblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained

at 37°C in a 5% CO₂ incubator.

Cell Treatment: Once cells reach 70-80% confluency, they are treated with varying

concentrations of berberine (e.g., 5, 10, 25 µM) or a vehicle control (DMSO) for a specified

time (e.g., 24 hours).
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Protein Extraction: After treatment, cells are washed with ice-cold phosphate-buffered saline

(PBS) and lysed using RIPA buffer containing protease and phosphatase inhibitors.

Western Blotting:

Protein concentrations are determined using a BCA assay.

Equal amounts of protein (20-30 µg) are separated by SDS-PAGE and transferred to a

PVDF membrane.

The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20

(TBST) for 1 hour.

The membrane is incubated overnight at 4°C with primary antibodies against

phosphorylated AMPK (p-AMPK) and total AMPK.

After washing with TBST, the membrane is incubated with a horseradish peroxidase

(HRP)-conjugated secondary antibody for 1 hour.

The protein bands are visualized using an enhanced chemiluminescence (ECL) detection

system.

Quantification: The band intensities are quantified using densitometry software. The ratio of

p-AMPK to total AMPK is calculated to determine the level of AMPK activation.

Quantitative Data Summary
The following tables provide a summary of key quantitative data from historical and

contemporary research on berberine.
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Table 1: Pharmacokinetic Properties of

Berberine

Parameter Value

Oral Bioavailability < 1%

Plasma Protein Binding ~96%

Metabolism Primarily hepatic (Phase I & II)

Major Metabolites Berberrubine, Thioberberine, Jatrorrhizine

Elimination Half-life (t½) ~5 hours

Table 2: In-Vitro Efficacy of Berberine (IC₅₀

Values)

Target / Cell Line IC₅₀ (µM)

AMPK Activation (C2C12 cells) 5 - 10 µM

MCF-7 (Breast Cancer) ~25 µM

HepG2 (Liver Cancer) ~20 µM

PC-3 (Prostate Cancer) ~50 µM

Staphylococcus aureus (MIC) 128 - 512 µg/mL

Visualizing Workflows and Pathways
Graphviz diagrams are provided to illustrate key processes and relationships in berberine

research.
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Caption: Workflow for the extraction and purification of berberine from botanical sources.
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Caption: Simplified signaling pathway showing berberine's activation of AMPK.
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[https://www.benchchem.com/product/b1212728#berberastine-discovery-and-historical-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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